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Compound of Interest

Compound Name: 2-Chloro Ethyl Isocyanate

CAS No.: 1443-83-5

Cat. No.: B1171721

Get Quote

This guide provides a comprehensive overview of 2-chloroethyl isocyanate, a crucial

bifunctional reagent in modern organic synthesis. It is intended for researchers, scientists, and

professionals in drug development who require a deep technical understanding of this

compound's properties, reactivity, and applications. We will delve into its nomenclature,

physicochemical characteristics, synthesis, and key applications, with a focus on the

mechanistic principles that govern its utility.

Nomenclature and Chemical Identity
Correctly identifying a chemical reagent is the foundation of safe and reproducible science. 2-

Chloroethyl isocyanate is known by several names, and understanding these is critical when

consulting literature and safety documentation.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 1-

chloro-2-isocyanatoethane[1][2]. This name precisely describes its structure: a two-carbon

(ethane) backbone with a chlorine atom on the first carbon and an isocyanate group on the

second.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1171721#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-isocyanate
https://www.thermofisher.com/order/catalog/product/221190050
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Common synonyms and identifiers include:

β-Chloroethylisocyanate[3]

Isocyanic acid, 2-chloroethyl ester[4][5]

Ethane, 1-chloro-2-isocyanato-[4][5]

CAS Number: 1943-83-5[1][4][5]

EC Number: 217-734-4[1][5]

Molecular Formula: C₃H₄ClNO[1][4][6]

Molecular Weight: 105.52 g/mol [1][4][6]

Physicochemical Properties
The physical and chemical properties of a reagent dictate its handling, storage, and reaction

conditions. 2-Chloroethyl isocyanate is a clear, colorless to slightly yellow liquid that is highly

reactive and requires careful handling.[5][7][8]

Property Value Source(s)

Boiling Point 141-142 °C (lit.) [3][7][9][10]

Density 1.237 g/mL at 25 °C (lit.) [3][7][9][10]

Refractive Index (n20/D) 1.447 (lit.) [3][7][9][11]

Flash Point 56 °C (132.8 °F) - closed cup [5][8][10][12][13]

Stability

Stable under normal

conditions, but moisture-

sensitive. Decomposes in

contact with water.

[4][7][9]

Solubility Reacts with water. [7][13]

Storage Temperature
2-8 °C, under inert gas,

protected from moisture.
[3][7][8][10][14]
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Synthesis and Reactivity Profile
Synthesis
While various synthetic routes exist, a common laboratory-scale method involves the Curtius

rearrangement. This reaction typically starts from a carboxylic acid, which is converted to an

acyl azide. Upon heating, the acyl azide rearranges, losing nitrogen gas to form the isocyanate.

[6]

A general procedure involves suspending the corresponding acid in a solvent like toluene,

adding a base such as triethylamine, followed by the slow addition of a reagent like

diphenylphosphoryl azide (DPPA).[6] The mixture is then heated to facilitate the rearrangement

and nitrogen evolution.[6]

Core Reactivity: A Bifunctional Electrophile
The synthetic utility of 2-chloroethyl isocyanate stems from its two distinct electrophilic sites:

the highly reactive isocyanate carbon and the alkyl chloride carbon. This bifunctional nature

allows for sequential or tandem reactions, making it a valuable building block.

Isocyanate Group (-N=C=O): The carbon atom of the isocyanate group is highly electrophilic

and readily attacked by nucleophiles such as amines, alcohols, and even water. Reaction

with a primary or secondary amine is particularly rapid and forms a substituted urea, which is

a cornerstone of its application in drug synthesis.

Alkyl Chloride Group (-CH₂Cl): The ethyl chloride moiety is a classic alkylating agent. The

chlorine atom is a good leaving group, and the adjacent carbon is susceptible to Sₙ2 attack

by nucleophiles. This reaction is generally slower than the isocyanate reaction, allowing for a

stepwise functionalization.

The high reactivity of the isocyanate group, especially towards water, necessitates that all

reactions be performed under strictly anhydrous conditions using an inert atmosphere (e.g.,

nitrogen or argon).[4][5]

Applications in Research and Drug Development
The unique reactivity of 2-chloroethyl isocyanate makes it an indispensable reagent in the

synthesis of pharmaceuticals, particularly in the development of anticancer agents.[15][16][17]
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Synthesis of Nitrosoureas
Perhaps the most significant application is in the synthesis of N-nitrosoureas, a class of

alkylating agents used in chemotherapy.[3][10][16] The process involves two key steps:

Urea Formation: 2-Chloroethyl isocyanate reacts with an amine (e.g., cyclohexylamine) to

form a 1-(2-chloroethyl)-3-substituted urea.[3][16]

Nitrosation: The resulting urea is then treated with a nitrosating agent (e.g., tert-butyl nitrite

or sodium nitrite) to introduce the nitroso group, yielding the final active drug, such as

Lomustine (CCNU).[3][10][16]

These drugs function by cross-linking DNA, which inhibits cancer cell replication and ultimately

leads to apoptosis.[16]
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Step 1: Urea Formation

Step 2: Nitrosation

2-Chloroethyl Isocyanate

1-(2-Chloroethyl)-3-substituted Urea

 Nucleophilic Attack

Primary/Secondary Amine
(e.g., Cyclohexylamine)

N-(2-Chloroethyl)-N-nitrosourea
(e.g., Lomustine)

Nitrosating Agent
(e.g., NaNO₂, H⁺)

Cancer Cell DNA

 Alkylation & Cross-linking

Cell Death

 Induces
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Caption: Synthesis pathway of N-nitrosourea anticancer agents.

Derivatizing Agent for Analysis
In analytical chemistry, particularly for gas chromatography-mass spectrometry (GC-MS),

chemical derivatization is often necessary to improve the volatility, thermal stability, and

chromatographic behavior of analytes.[18] While not as common as silylating or acylating

agents, isocyanates can be used to derivatize compounds with active hydrogens, such as

alcohols and amines, converting them into more stable and detectable carbamates.[19]
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Experimental Protocol: Synthesis of 1-(2-
Chloroethyl)-3-benzylurea
This protocol provides a representative example of the use of 2-chloroethyl isocyanate to form

a urea derivative.

Objective: To synthesize 1-(2-chloroethyl)-3-benzylurea via the reaction of 2-chloroethyl

isocyanate with benzylamine.

Materials:

2-Chloroethyl isocyanate (1.0 eq)

Benzylamine (1.0 eq)

Anhydrous Tetrahydrofuran (THF)

Magnetic stirrer and stir bar

Round-bottom flask with septum

Inert gas supply (Nitrogen or Argon)

Syringes

Procedure:

Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar under

an inert atmosphere.

Reagent Preparation: In the flask, dissolve benzylamine (1.0 eq) in anhydrous THF (approx.

0.2 M concentration).

Cooling: Cool the solution to 0 °C using an ice-water bath. This is crucial to control the

exothermic reaction.

Addition: Slowly add 2-chloroethyl isocyanate (1.0 eq) dropwise to the stirred solution via

syringe over 15-20 minutes. Maintain the temperature at 0 °C.
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Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 12 hours.

Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the

starting materials are consumed.

Workup:

Reduce the solvent volume under reduced pressure.

The product often precipitates as a white solid. If not, add a non-polar solvent like hexane

to induce precipitation.

Collect the solid product by vacuum filtration and wash with cold hexane.

Purification & Characterization:

The crude product can be further purified by recrystallization if necessary.

Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass

Spectrometry.

Start:
Flame-dried flask

under N₂

Dissolve Benzylamine
in anhydrous THF

Cool to 0 °C
(Ice Bath)

Add 2-Chloroethyl
Isocyanate Dropwise

Stir 12h at
Room Temperature

Solvent Removal &
Precipitation Vacuum Filtration End:

Purified Product

Click to download full resolution via product page

Caption: Experimental workflow for urea synthesis.

Safety and Handling
2-Chloroethyl isocyanate is a hazardous substance and must be handled with extreme caution

in a well-ventilated chemical fume hood.[5][14][20]
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Toxicity: It is toxic if swallowed, inhaled, or absorbed through the skin.[5][14] It is a

lachrymator (causes tears) and causes severe irritation to the eyes, skin, and respiratory

system.[5][7][14] Inhalation may be fatal due to potential spasms, inflammation, and

pulmonary edema.[5]

Flammability: It is a flammable liquid and vapor.[5][14][20] Keep away from heat, sparks,

open flames, and other ignition sources.[4][5][20] Use spark-proof tools and ground all

equipment.[5][20]

Reactivity: It reacts exothermically with water, alcohols, amines, acids, and strong bases.[4]

[5][7] It is moisture-sensitive and should be stored under an inert atmosphere.[4][5][7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles or a face shield, nitrile gloves, and a flame-retardant lab coat.[12][14] For

operations with a risk of inhalation, a respirator with a suitable filter is required.[12][14]

Spills and First Aid: In case of a spill, remove all ignition sources and clean up immediately

using an absorbent material like vermiculite.[20]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[5]

Inhalation: Move the victim to fresh air immediately.[5]

Ingestion: Do NOT induce vomiting.[5][12]

In all cases of exposure, seek immediate medical attention.[4][5]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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